[(1-Chloro-3,3,4-trimethylpent-1-en-2-yl)oxy]benzene

• CAS No.: 83391-77-9
• Molecular Formula: C14H19ClO
• Molecular Weight: 238.75 g/mol
• IUPAC Name: (1-chloro-3,3,4-trimethylpent-1-en-2-yl)oxybenzene
• InChI: InChI=1S/C14H19ClO/c1-11(2)14(3,4)13(10-15)16-12-8-6-5-7-9-12/h5-11H,1-4H3
• InChI Key: YLPGGOVAJRZHGV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C)C(=CCl)OC1=CC=CC=C1

Description

[(1-Chloro-3,3,4-trimethylpent-1-en-2-yl)oxy]benzene is a useful research compound. Its molecular formula is C14H19ClO and its molecular weight is 238.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

487 g of sodium phenolate are introduced into 1.6 liters of N-methylpyrrolidone at about 100° C., and dissolved by heating the mixture to 200° C. 360 g (2 mols) of 1,1-dichloro-3,3,4-trimethyl-pent-1-ene are added dropwise in the course of 3 hours at a rate such that the temperature of the reaction mixture does not fall below 195° C. Thereafter, the mixture is heated at 200°-210° C. for 8 hours. Working-up is carried out by diluting the solution with methylene chloride and extracting it by shaking withh dilute sodium hydroxide solution. After drying and stripping off the solvent, 406 g of crude product remain, this product being distilled at 105°-120° C./0.1 mbar. 337 g (71% of theory) of 1-chloro-2-phenoxy-3,3,4-trimethyl-pent-1-ene are obtained. ##STR18##